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Get Quote

Executive Summary & Pharmacological Profile
Galantide, widely recognized in neuropharmacological literature as M15, is a highly potent,

chimeric peptide that acts as a reversible, non-specific galanin receptor antagonist .

Structurally, it is synthesized by fusing the N-terminal fragment of galanin (amino acids 1–13)

with the C-terminal fragment of Substance P (amino acids 5–11).

This hybridization yields a 20-amino acid sequence that competitively binds to GalR1 and

GalR2 receptors. By blocking endogenous galanin binding, Galantide effectively antagonizes

galanin-mediated physiological processes, most notably the inhibition of glucose-induced

insulin secretion from pancreatic islets (IC₅₀ = 1.0 nM) and the attenuation of galanin-induced

increases in K⁺ conductance (IC₅₀ = 4.0 nM) .

Physicochemical Properties
Understanding the physicochemical nature of Galantide is critical for maintaining its structural

integrity during reconstitution.
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Property Value / Description

Sequence (1-letter) GWTLNSAGYLLGPQQFFGLM-NH₂

Molecular Weight 2199.58 g/mol

Chemical Formula C₁₀₄H₁₅₁N₂₅O₂₆S

Purity >95% (via HPLC)

Salt Form Typically supplied as Trifluoroacetate (TFA) salt

Solubility
Soluble in sterile H₂O, 0.9% NaCl, or pH 5-7

buffers

Storage (Solid)
Lyophilized powder must be stored at -20°C to

-80°C

Causality in Preparation: The "Why" Behind the
Protocol
As a researcher, executing a protocol requires understanding the mechanistic reasoning

behind each step to prevent downstream experimental failure.

Centrifugation Before Opening: Lyophilized peptides are highly electrostatic and can

disperse during transit, adhering to the vial's cap or walls. Centrifugation ensures the entire

peptide mass is localized at the bottom, preventing mass loss and ensuring accurate

molarity calculations.

Solvent Selection: While Galantide TFA salt is highly water-soluble, reconstituting it in 0.9%

NaCl (saline) or a physiological buffer (pH 5-7) is highly recommended. This mimics

physiological osmolarity, which is critical to prevent osmotic shock in downstream in vitro

(e.g., patch-clamp) or in vivo (e.g., intracerebroventricular injections) applications .

The Critical Role of Carrier Proteins (BSA): Galantide contains multiple highly hydrophobic

residues (Trp, Tyr, Phe, Leu). In aqueous solutions, these residues drive the peptide to non-

specifically adsorb to the hydrophobic surfaces of polypropylene microcentrifuge tubes and

pipette tips. Adding 0.01% to 0.1% Bovine Serum Albumin (BSA) saturates these plastic
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binding sites. Without BSA, a nominal 100 nM working solution might effectively deliver only

40-50 nM to your cell culture, severely skewing dose-response curves.

Avoidance of Mechanical Shearing: Vigorous vortexing introduces air bubbles and

mechanical stress, leading to peptide denaturation and aggregation. Gentle swirling is the

only self-validating method to ensure the peptide remains in its active conformation.

Step-by-Step Methodology: Stock Solution
Preparation
Objective: Prepare a 1 mM stock solution of Galantide from a standard 1 mg vial. Self-

Validating Calculation:

Mass = 1 mg (1 × 10⁻³ g)

Moles = 1 × 10⁻³ g / 2199.58 g/mol = 0.4546 µmol

Required Volume for 1 mM (1 µmol/mL) = 454.6 µL

Reconstitution Protocol
Equilibration: Allow the sealed vial of lyophilized Galantide to reach room temperature in a

desiccator for 30 minutes. Reasoning: Opening a cold vial causes atmospheric moisture to

condense on the peptide, initiating premature hydrolysis.

Centrifugation: Spin the vial at 10,000 × g for 1 minute in a microcentrifuge.

Primary Reconstitution: Add exactly 454.6 µL of sterile 0.9% NaCl directly to the peptide

pellet to achieve a 1 mM concentration.

Dissolution: Do NOT vortex. Gently pipette the solution up and down 5-10 times. Visually

inspect the solution against a light source; it should be completely transparent. If micro-

particulates persist, place the vial in a sonicating water bath for 1-2 minutes at room

temperature.

Carrier Addition (For Dilutions): When diluting the 1 mM stock to your final working

concentrations (e.g., 10 µM), use a buffer containing 0.01% BSA.
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Aliquoting & Storage: Divide the 1 mM stock into 10–50 µL single-use aliquots in low-binding

microcentrifuge tubes. Store immediately at -80°C. Avoid all freeze-thaw cycles.

1. Centrifuge
Lyophilized Vial

2. Add Solvent
(0.9% NaCl)

3. Add Carrier Protein
(0.01% BSA)

4. Gentle Agitation
(No Vortexing)

5. Aliquot & Store
(-80°C)

Click to download full resolution via product page

Workflow for the reconstitution and storage of Galantide (M15) peptide stock solutions.

Experimental Applications & Working
Concentrations
Galantide is utilized across a variety of neuroendocrinological and behavioral assays. Below is

a validated reference table for experimental design:
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Experimental
Model

Target System
Recommended
Concentration

Methodological
Notes

In Vitro Pancreatic

Islets

Galanin-mediated

insulin inhibition
1.0 nM – 10 nM

Blocks galanin-

induced inhibition of

glucose-stimulated

insulin secretion.

In Vitro Cortical

Neurons

Shear stress-induced

neurotoxicity
100 nM

Applied 24h prior to

stress; blocks the

neuroprotective

effects of endogenous

galanin .

In Vivo Mice (ICV)
Social memory /

Recognition tests
6 nM – 6000 nM

Stock must be

prepared in 0.01%

BSA in saline to

prevent tubing

adsorption .

In Vivo Rats (ICV)
Hypothalamic binding

sites

Variable (Dose-

dependent)

Typically dissolved

directly in 0.9% NaCl;

infused at 1 µL/20 s.

Mechanistic Pathway Visualization
Galantide exerts its primary effects by competitively occupying the GalR1/GalR2 binding

pockets, thereby preventing the downstream activation of Gi/o proteins and subsequent ion

channel modulations.
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Endogenous Galanin

Galanin Receptors
(GalR1 / GalR2)

 Agonism

Galantide (M15)
Competitive Antagonist

 Receptor Blockade

Gi/o Protein Activation

GIRK Channel Activation
(K+ Efflux)

Inhibition of Glucose-Induced
Insulin Secretion
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Mechanism of Galantide (M15) antagonizing galanin-mediated cellular signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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